Cas no 654664-63-8 (Triphenylen-2-ylboronic acid)

• Product Name: Triphenylen-2-ylboronic acid
• CAS No: 654664-63-8
• MF: C₁₈H₁₃BO₂
• MW: 272.105624914169
• MDL: MFCD16660186
• CID: 842242
• Update Time: 2025-05-20

Triphenylen-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Triphenylen-2-ylboronic acid
• 2-Triphenylenylboronic Acid
• B-2-Triphenylenylboronic Acid
• Triphenylene-2-boronic acid
• AK136637
• 2-Triphenylenylboronic aicd
• 2-triphenylene boronic acid
• triphenylene-2-ylboronic acid
• Triphenylene-2-ylboranic acid
• triphenylene-2-yl boronic acid
• AMBA00096
• PXFBSZZEOWJJNL-UHFFFAOYSA-N
• LS40828
• VB10784
• OR315397
• ST2407786
• AX8258205
• J3.49
• Triphenylen-2-ylboronic
• B-2-Triphenylenyl boronic acid
• AM9641
• OL10089
• J3.493.174G

• MDL： MFCD16660186
• Inchi： 1S/C18H13BO2/c20-19(21)12-9-10-17-15-7-2-1-5-13(15)14-6-3-4-8-16(14)18(17)11-12/h1-11,20-21H
• InChI Key： PXFBSZZEOWJJNL-UHFFFAOYSA-N
• SMILES： OB(C1=CC=C2C3C=CC=CC=3C3C=CC=CC=3C2=C1)O

Computed Properties

• Exact Mass: 272.10100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 372
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.30
• PSA: 40.46000
• LogP: 2.82600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Triphenylen-2-ylboronic acid

Triphenylen-2-ylboronic Acid: A Comprehensive Overview

Triphenylen-2-ylboronic acid, also known as CAS No. 654664-63-8, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries, including pharmaceuticals, electronics, and advanced materials research.

The structure of Triphenylen-2-ylboronic acid consists of a triphenylene moiety attached to a boronic acid group (-B(OH)₂). The triphenylene system, which is a tricyclic aromatic hydrocarbon, provides the compound with excellent electronic properties and stability. The boronic acid group, on the other hand, is highly reactive and enables the compound to participate in various cross-coupling reactions, such as Suzuki-Miyaura coupling, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of Triphenylen-2-ylboronic acid in the development of advanced materials, particularly in the field of organic electronics. Researchers have explored its potential as a building block for constructing conjugated polymers and low-dimensional materials with tailored electronic properties. For instance, a study published in Nature Communications demonstrated that incorporating Triphenylenyl groups into polymer backbones significantly enhances charge transport properties, paving the way for more efficient organic photovoltaic devices.

In addition to its role in materials science, Triphenylen-2-ylboronic acid has shown promise in medicinal chemistry. The compound's ability to undergo precise functionalization via boronate ester formation has made it an attractive candidate for drug discovery efforts targeting complex biological systems. A recent investigation in Journal of Medicinal Chemistry reported that derivatives of Triphenylenylboronic acid exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic development.

The synthesis of Triphenylen-2-ylboronic acid has been optimized through various methodologies to ensure high yield and purity. One notable approach involves the directed metallation of triphenylene derivatives followed by nucleophilic substitution with boric acid or its derivatives under catalytic conditions. This method not only simplifies the synthesis process but also enhances the scalability of production, making it more accessible for industrial applications.

Moreover, the application of Triphenylenyl groups in cross-coupling reactions has been extensively studied to design novel heteroatom-containing aromatic systems with enhanced stability and reactivity. These systems are particularly useful in the construction of bioactive molecules and advanced materials with specific functional groups tailored for desired applications.

In conclusion, Triphenylen-2-ylboronic acid (CAS No. 654664-63-) stands out as a versatile compound with significant potential across multiple disciplines due to its unique chemical structure and reactivity profile. Its role as an intermediate in organic synthesis and its applications in materials science and medicinal chemistry underscore its importance in contemporary research efforts.